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Introduction

PCS1055 is a potent and selective competitive antagonist of the muscarinic acetylcholine
receptor M4 (M4R). With a high affinity for its target, exhibiting a Ki of 6.5 nM in radioligand
binding assays and a functional antagonist affinity (Kb) of 5.72 nM in Schild analyses,
PCS1055 serves as a valuable tool for investigating M4R-mediated signaling pathways and for
screening novel therapeutic agents. These application notes provide recommended
concentrations and detailed protocols for utilizing PCS1055 in various functional assays.

Mechanism of Action

PCS1055 selectively binds to the M4 receptor, a G protein-coupled receptor (GPCR)
predominantly coupled to the Gi/o family of G proteins. Activation of the M4 receptor by its
endogenous ligand, acetylcholine, leads to the inhibition of adenylyl cyclase, resulting in a
decrease in intracellular cyclic AMP (CAMP) levels. By competitively blocking this interaction,
PCS1055 prevents the downstream signaling cascade initiated by M4 receptor activation.
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Figure 1: M4 Receptor Signaling Pathway Antagonized by PCS1055.

Recommended Concentrations for Functional
Assays

Due to the limited publicly available data on PCS1055 in cell viability and apoptosis assays, a
dose-response study is highly recommended to determine the optimal concentration for your
specific cell line and experimental conditions

e To cite this document: BenchChem. [Application Notes and Protocols for PCS1055 in
Functional Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616032/docs#application-notes-and-protocols-for-
pcs1055-in-functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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